5-((2-(4-ethoxy-3-methoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C26H23FN4O4/c1-4-34-23-10-7-18(13-24(23)33-3)25-28-21(16(2)35-25)15-30-11-12-31-22(26(30)32)14-20(29-31)17-5-8-19(27)9-6-17/h5-14H,4,15H2,1-3H3
• InChI Key: IOBFMKMAJUMMFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NC(=C(O2)C)CN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)F)C3=O)OC
• Molecular Formula: C26H23FN4O4
• Molecular Weight: 474.5 g/mol

Description

5-((2-(4-ethoxy-3-methoxyphenyl)-5-methyloxazol-4-yl)methyl)-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C26H23FN4O4 and its molecular weight is 474.492. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research into similar pyrazole and pyrazolone derivatives involves the synthesis and characterization of novel compounds with potential biological activities. For example, the synthesis of pyrazolo[1,5-a]pyrimidines and related Schiff bases has been documented, highlighting methodologies that could be applicable to the target compound. These processes involve various cyclization reactions and structural modifications to achieve desired properties and functionalities (Hassan, Hafez, & Osman, 2015).

Biological Activities

Compounds with a pyrazole core are often investigated for their biological activities. Research has shown that such molecules can exhibit significant anti-inflammatory, antimicrobial, and antiviral properties. For instance, some pyrazole derivatives have been tested for their antiavian influenza virus activity, demonstrating potential as antiviral agents (Hebishy, Salama, & Elgemeie, 2020). Additionally, pyrazolines and pyrazoles have been synthesized and evaluated for their antibacterial and antifungal activities, indicating a broad spectrum of potential applications in combating microbial infections (Hassan, 2013).

Chemical Properties and Reactivity

The reactivity and chemical properties of pyrazole derivatives, such as the potential for excited state proton transfer (ESPT) leading to fluorescence, are areas of interest. This reactivity can be leveraged in the development of fluorescent dyes and sensors, showcasing the versatility of pyrazole-based compounds in materials science (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).